Cas no 54413-84-2 (Methyl 2-iodo-4-methoxybenzoate)

Methyl 2-iodo-4-methoxybenzoate is a substituted benzoate ester featuring both iodo and methoxy functional groups, making it a versatile intermediate in organic synthesis. The iodine substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, while the 4-methoxy group contributes to electron-donating effects, influencing regioselectivity in further transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity to light and moisture.
Methyl 2-iodo-4-methoxybenzoate structure
54413-84-2 structure
Product Name:Methyl 2-iodo-4-methoxybenzoate
CAS No:54413-84-2
MF:C9H9IO3
MW:292.070435285568
CID:2168000
Update Time:2025-10-12

Methyl 2-iodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-iodo-4-methoxybenzoate
    • 2-Iodo-4-methoxy-benzoic acid methyl ester
    • Inchi: 1S/C9H9IO3/c1-12-6-3-4-7(8(10)5-6)9(11)13-2/h3-5H,1-2H3
    • InChI Key: VCRNSLCBMOIYEN-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Methyl 2-iodo-4-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M263208-50mg
Methyl 2-Iodo-4-methoxybenzoate
54413-84-2
50mg
$ 50.00 2022-06-04
TRC
M263208-100mg
Methyl 2-Iodo-4-methoxybenzoate
54413-84-2
100mg
$ 70.00 2022-06-04
TRC
M263208-500mg
Methyl 2-Iodo-4-methoxybenzoate
54413-84-2
500mg
$ 275.00 2022-06-04
Alichem
A019094174-10g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%
10g
$603.00 2023-09-01
Alichem
A019094174-25g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%
25g
$1278.36 2023-09-01
Alichem
A019094174-100g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%
100g
$2706.80 2023-09-01
Chemenu
CM361281-250mg
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%+
250mg
$54 2022-06-11
Chemenu
CM361281-1g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%+
1g
$159 2022-06-11
Chemenu
CM361281-5g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 95%+
5g
$498 2022-06-11
Apollo Scientific
OR450032-1g
Methyl 2-iodo-4-methoxybenzoate
54413-84-2 97%
1g
£38.00 2025-02-20
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